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Compound of Interest

Compound Name: YF-2 hydrochloride

CAS No.: 1312005-62-1

Cat. No.: B12428802

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to optimizing the intraperitoneal (IP) injection of YF-2
hydrochloride. The following troubleshooting guides and frequently asked questions (FAQs)

address specific issues that may be encountered during experimental procedures.

Frequently Asked Questions (FAQs)
Q1: What is YF-2 hydrochloride and what are its basic properties?

YF-2 hydrochloride is a highly selective, blood-brain-barrier permeable histone

acetyltransferase (HAT) activator.[1][2] It has been shown to acetylate H3 in the hippocampus

and is under investigation for its potential in oncology and Alzheimer's disease research.[1][2]

Q2: What is the recommended solvent for YF-2 hydrochloride?

YF-2 hydrochloride is reported to be soluble in Dimethyl Sulfoxide (DMSO).[1] For in vivo

experiments, it is common to prepare a concentrated stock solution in DMSO and then dilute it

with a suitable aqueous vehicle, such as saline or phosphate-buffered saline (PBS),

immediately before injection.
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Q3: What is a recommended starting dose for in vivo intraperitoneal injections in mice?

Based on available research, intraperitoneal doses of 5 mg/kg and 20 mg/kg have been used

in mice to study its effects on contextual memory. Researchers should always perform a dose-

response study to determine the optimal dose for their specific animal model and experimental

endpoint.

Q4: What are the storage recommendations for YF-2 hydrochloride?

For long-term storage, YF-2 hydrochloride should be kept at -20°C (months to years). For

short-term storage (days to weeks), it can be stored at 0-4°C in a dry, dark environment. Stock

solutions in DMSO should be stored at -20°C or -80°C.
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Data Presentation
Table 1: Physicochemical and In Vivo Data for YF-2 Hydrochloride
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Experimental Protocols
Protocol 1: Preparation of YF-2 Hydrochloride for Intraperitoneal Injection

Calculate the required amount of YF-2 hydrochloride and DMSO.

Example: To prepare a 10 mg/mL stock solution, weigh 10 mg of YF-2 hydrochloride and

dissolve it in 1 mL of 100% DMSO.

Prepare the stock solution.

Add the calculated volume of DMSO to the vial containing the YF-2 hydrochloride
powder.

Vortex or sonicate gently until the solid is completely dissolved.

Calculate the injection volume.

Determine the required dose for the animal (e.g., 5 mg/kg).

For a 25 g mouse, the dose would be 0.125 mg (5 mg/kg * 0.025 kg).

From a 10 mg/mL stock, the volume of stock solution needed is 12.5 µL (0.125 mg / 10

mg/mL).

Prepare the final injection solution.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b12428802?utm_src=pdf-body-href
https://www.benchchem.com/product/b12428802?utm_src=pdf-body
https://www.benchchem.com/product/b12428802?utm_src=pdf-body
https://www.benchchem.com/product/b12428802?utm_src=pdf-body
https://www.benchchem.com/product/b12428802?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12428802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The total injection volume for a mouse is typically around 100-200 µL. Let's assume a final

volume of 125 µL.

The final DMSO concentration will be 10% (12.5 µL stock / 125 µL total volume).

Withdraw 12.5 µL of the YF-2 hydrochloride stock solution.

Add 112.5 µL of sterile saline or PBS to a sterile microcentrifuge tube.

Add the 12.5 µL of stock solution to the saline/PBS and mix well by gentle pipetting.

This should be done immediately prior to injection to minimize the risk of precipitation.

Administer the injection.

Draw the final solution into an appropriately sized syringe with a 25-27g needle.

Perform the intraperitoneal injection following established institutional guidelines for animal

handling and welfare.

Mandatory Visualizations
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Caption: Experimental workflow for the preparation and intraperitoneal administration of YF-2
hydrochloride.
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Caption: Simplified signaling pathway for YF-2 hydrochloride as a HAT activator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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